2,4-dichloro-N'-{[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}benzohydrazide

• IUPAC Name: 2,4-dichloro-N-[(E)-[1-(4-nitrophenyl)pyrrol-2-yl]methylideneamino]benzamide
• InChI: InChI=1S/C18H12Cl2N4O3/c19-12-3-8-16(17(20)10-12)18(25)22-21-11-15-2-1-9-23(15)13-4-6-14(7-5-13)24(26)27/h1-11H,(H,22,25)/b21-11+
• InChI Key: CUFGRFBZIZHSQJ-SRZZPIQSSA-N
• Canonical SMILES: C1=CN(C(=C1)C=NNC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CN(C(=C1)/C=N/NC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H12Cl2N4O3
• Molecular Weight: 403.2 g/mol

Description

2,4-dichloro-N'-{[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}benzohydrazide is a useful research compound. Its molecular formula is C18H12Cl2N4O3 and its molecular weight is 403.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 402.0286456 g/mol and the complexity rating of the compound is 563. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Configurational Dynamics and Structural Properties

• Gordillo et al. (2016) conducted a theoretical and experimental study on a derivative from 2-pyridinecarboxaldehyde, showcasing E/Z isomerization induced by ultraviolet radiation. This compound's structural determination used FT-IR and NMR techniques, emphasizing the importance of understanding spectroscopy and dynamic properties for potential use in molecular machines and electronic devices (Gordillo et al., 2016).

Potential Inhibitory Effects and Biological Activity

• Arjun et al. (2020) explored the crystal structure, Hirshfeld surface analysis, DFT, and molecular docking studies of benzohydrazide derivatives, indicating their potential as inhibitors of prostate cancer. The research highlighted the importance of crystallography and theoretical calculations for drug development (Arjun et al., 2020).

Applications in Material Science

• Asegbeloyin et al. (2014) synthesized and characterized N′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its metal complexes, demonstrating potent in vitro cytotoxic activity against HL-60 human promyelocytic leukemia cells and antimicrobial activity against some bacteria and yeasts. This research underscores the compound's relevance in developing new materials with biological applications (Asegbeloyin et al., 2014).

Liquid Crystalline Properties

• Bai et al. (2014) investigated the liquid crystalline behavior of hydrazide derivatives containing alkoxyazobenzene, revealing that these compounds exhibit liquid crystalline phases influenced by hydrogen bonding, dipole–dipole interactions, and steric effects. This study provides insights into the design of liquid crystalline materials for advanced applications (Bai et al., 2014).